Cas no 1871685-14-1 (N-MEthyl-2-(methylamino)pyrimidine-5-carboxamide)

• Product Name: N-MEthyl-2-(methylamino)pyrimidine-5-carboxamide
• CAS No: 1871685-14-1
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5070981
• Update Time: 2025-06-15

N-MEthyl-2-(methylamino)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-MEthyl-2-(methylamino)pyrimidine-5-carboxamide

• Inchi： 1S/C7H10N4O/c1-8-6(12)5-3-10-7(9-2)11-4-5/h3-4H,1-2H3,(H,8,12)(H,9,10,11)
• InChI Key： HIGJRGREJNRFKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=NC=1)NC)NC

Computed Properties

• Exact Mass: 166.08546096 g/mol
• Monoisotopic Mass: 166.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.9
• Molecular Weight: 166.18

Additional information on N-MEthyl-2-(methylamino)pyrimidine-5-carboxamide

Comprehensive Overview of N-Methyl-2-(methylamino)pyrimidine-5-carboxamide (CAS No. 1871685-14-1)

N-Methyl-2-(methylamino)pyrimidine-5-carboxamide, identified by its CAS number 1871685-14-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a methylamino substitution and a carboxamide functional group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity.

In recent years, the demand for pyrimidine-based compounds like N-Methyl-2-(methylamino)pyrimidine-5-carboxamide has surged due to their relevance in developing kinase inhibitors and antiviral agents. This aligns with current trends in precision medicine and targeted therapy, where users frequently search for terms such as "small molecule drug candidates" or "heterocyclic compound applications." The compound's CAS No. 1871685-14-1 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, N-Methyl-2-(methylamino)pyrimidine-5-carboxamide is synthesized via multistep organic reactions, often involving amide coupling and selective methylation. Its molecular weight and solubility profile make it suitable for structure-activity relationship (SAR) studies, a topic frequently explored in AI-driven drug design platforms. Users searching for "how to optimize pyrimidine derivatives" or "SAR analysis techniques" will find this compound particularly relevant.

The compound's thermal stability and crystallinity have also been investigated for potential applications in advanced materials, such as organic semiconductors. This intersects with the rising interest in sustainable electronics and green chemistry, as evidenced by search trends like "bio-based material synthesis." Its CAS No. 1871685-14-1 is occasionally cited in patents related to optoelectronic devices, further highlighting its multidisciplinary utility.

Quality control and analytical characterization of N-Methyl-2-(methylamino)pyrimidine-5-carboxamide typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical concern for industries addressing queries such as "how to validate synthetic intermediates." The compound's purity standards are rigorously maintained to meet the demands of preclinical research.

In summary, N-Methyl-2-(methylamino)pyrimidine-5-carboxamide (CAS No. 1871685-14-1) represents a promising scaffold in both life sciences and material engineering. Its alignment with trending topics like AI-aided molecular design and sustainable innovation ensures its continued relevance in scientific discourse. For researchers exploring "pyrimidine chemistry advancements" or "drug discovery tools," this compound offers a compelling case study.